(3As,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-b]pyridine;hydrochloride

• IUPAC Name: (3aS,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-b]pyridine;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c1-2-7-6(8-4-1)3-5-9-7;/h6-8H,1-5H2;1H/t6-,7-;/m0./s1
• InChI Key: MUTOTNHAALJLOI-LEUCUCNGSA-N
• Canonical SMILES: C1CC2C(CCO2)NC1.Cl
• Isomeric SMILES: C1C[C@H]2[C@H](CCO2)NC1.Cl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• CAS No.: 1909293-81-7

Description

(3As,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-b]pyridine;hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• The compound's derivatives have been studied for their unusual behavior in acidic hydrolysis, leading to the formation of novel dimerized compounds. The reaction paths for these formations have been proposed and analyzed using spectroscopic methods and single-crystal X-ray analysis (Shiotani et al., 1986).
• Another research focused on the synthesis of 5-Aminofuro[3,2-c]pyridinium tosylates and substituted Furo[3,2-c]pyridine N-Oxides, demonstrating the compound's versatility in forming various derivatives through chemical reactions such as N-amination and 1,3-dipolar cycloaddition reactions (Bencková & Krutošíková, 1999).

Pharmaceutical Research

• A study synthesized novel bis-benzamidino imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, revealing strong DNA binding affinity and significant in vitro antiprotozoal activity, highlighting the potential pharmaceutical applications of the compound (Ismail et al., 2008).

Material Science and Chemical Engineering

• Research into the synthesis of thiazole, triazole, and pyrazolo[3,4-b]-Pyridinyl-3-Phenylthiourea derivatives, including their biological evaluation, points towards potential applications in material science, particularly in the development of new materials with specific biological properties (Elneairy, Attaby, & Elsayed, 2000).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules to exert its effects. Unfortunately, the specific mechanism of action for “(3As,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-b]pyridine;hydrochloride” is not detailed in the sources.

Future Directions

The future directions for research on “(3As,7aS)-2,3,3a,4,5,6,7,7a-octahydrofuro[3,2-b]pyridine;hydrochloride” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.